4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine

• IUPAC Name: (1-ethylsulfonylpiperidin-3-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C12H22N2O4S/c1-2-19(16,17)14-5-3-4-11(10-14)12(15)13-6-8-18-9-7-13/h11H,2-10H2,1H3
• InChI Key: RUKGVBDWTWDCSC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC(C1)C(=O)N2CCOCC2
• Molecular Formula: C12H22N2O4S
• Molecular Weight: 290.38 g/mol

Description

4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine, also known as EPMC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPMC is a morpholine derivative that has been synthesized and studied extensively for its unique properties and mechanisms of action. In

Scientific Research Applications

4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine has been found to have potent antitumor activity against a variety of cancer cell lines. In neuroscience, 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine has been shown to enhance the release of dopamine and norepinephrine, suggesting its potential use as a treatment for neurological disorders such as Parkinson's disease. In cancer research, 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.

Mechanism of Action

The mechanism of action of 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine has also been shown to inhibit the activation of NF-kappaB, a signaling pathway that is involved in inflammation and cancer development.
Biochemical and Physiological Effects:
4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine has been found to have various biochemical and physiological effects. In vitro studies have shown that 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine can induce apoptosis in cancer cells, inhibit angiogenesis, and enhance the release of dopamine and norepinephrine. In vivo studies have demonstrated that 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine can inhibit tumor growth and metastasis, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine in lab experiments is its potent antitumor activity against a variety of cancer cell lines. 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine has also been found to have low toxicity in animal models, making it a promising candidate for further preclinical and clinical studies. However, one limitation of using 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine. One area of interest is the development of 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine analogs with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine's potential as a treatment for neurological disorders such as Parkinson's disease. Additionally, further studies are needed to elucidate the mechanisms of action of 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine and its potential applications in cancer research and other fields.

Synthesis Methods

The synthesis of 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine involves the reaction of 1-(ethylsulfonyl)-3-piperidinone with morpholine in the presence of a base catalyst. The reaction takes place at room temperature and yields 4-{[1-(ethylsulfonyl)-3-piperidinyl]carbonyl}morpholine as a white solid. The purity of the compound can be improved through recrystallization or column chromatography.